Cas no 291528-35-3 (4-(cyclopropylamino)-3-nitrobenzoic Acid)

• Product Name: 4-(cyclopropylamino)-3-nitrobenzoic Acid
• CAS No: 291528-35-3
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 2857218
• PubChem ID: 4992776
• Update Time: 2025-04-21

4-(cyclopropylamino)-3-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropylamino)-3-nitrobenzoic Acid
• SCHEMBL5906517
• AKOS000214450
• TS-09188
• Z55984243
• CHEMBL238358
• G22277
• 291528-35-3
• DA-78967
• WAY-622024
• AKOS040758886
• 4-(cyclopropylamino)-3-nitrobenzoicacid
• AB00724170-01
• EN300-09361
• WAY-622024?
• MFCD05270834
• GPCR agonist-2
• HY-47823

• Inchi： 1S/C10H10N2O4/c13-10(14)6-1-4-8(11-7-2-3-7)9(5-6)12(15)16/h1,4-5,7,11H,2-3H2,(H,13,14)
• InChI Key： IKTICLQCJRBVRS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=O)O)C=CC=1NC1CC1)=O

Computed Properties

• Exact Mass: 222.06405680g/mol
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives